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Compound of Interest

Compound Name: 2,6-Diaminopurine arabinoside

Cat. No.: B148247

Essential Safety and Handling Guide: 2,6-
Diaminopurine Arabinoside

This guide provides essential, immediate safety and logistical information for the handling and
disposal of 2,6-Diaminopurine arabinoside. The following procedural guidance is designed
for researchers, scientists, and drug development professionals to ensure personal safety and
minimize environmental contamination.

Hazard Identification and Classification

2,6-Diaminopurine arabinoside is classified as Acutely Toxic (Category 3) if swallowed.[1][2]
Due to its nature as a nucleoside analog, it should be handled as a potent compound with
potential cytotoxic properties. All waste containing this compound must be managed as
hazardous chemical waste.

Physicochemical and Hazard Data
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Property Value Source
CAS Number 34079-68-0 [11[2]
Molecular Formula C10H14N60O4 [1]
Molecular Weight 282.26 g/mol [11[2]
Form Solid / Powder [2]
Hazard Statement H301: Toxic if swallowed [1][2]
Signal Word Danger [1112]
Storage Temperature 2-8°C [2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to prevent exposure via inhalation, dermal contact, or
ingestion. Double-gloving and respiratory protection are mandatory when handling the
powdered form.
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PPE Component

Specification

Rationale

Hand Protection

Double-gloving with
chemotherapy-rated nitrile
gloves (compliant with ASTM
D6978).[2]

Provides a robust barrier
against chemical permeation.
The outer glove should be
removed immediately after the
handling procedure or if

contamination occurs.

Body Protection

Disposable, solid-front, back-
closing gown made of a low-

permeability fabric.

Protects skin and personal
clothing from contamination.
The back-closing design
prevents accidental frontal

exposure.[2]

Eye/Face Protection

ANSI Z87.1-compliant safety
goggles. A full-face shield must

be worn over goggles.[3]

Protects eyes and face from
splashes and aerosolized
particles. Safety glasses with
side shields alone are

insufficient.

Respiratory Protection

A NIOSH-approved N95 or
higher-level particulate

respirator.[2][3]

Prevents the inhalation of
hazardous powder or aerosols.
A fit test is mandatory for all
tight-fitting respirators before

use.[3]

Foot Protection

Disposable, slip-resistant shoe
covers worn over closed-toe

shoes.

Prevents the tracking of
contaminants outside of the

designated handling area.[2]

Safe Handling Protocol: Step-by-Step Guidance

Handling of 2,6-Diaminopurine arabinoside powder must be performed within a certified

chemical fume hood, biological safety cabinet, or a glove box to contain any airborne particles.

Step 1: Preparation and Area Setup

» Designate a specific area for handling the compound.
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o Cover the work surface with a disposable, plastic-backed absorbent pad. This will contain
any minor spills and simplify cleanup.

o Assemble all necessary equipment (e.g., weigh boats, spatulas, solvent, vortexer, waste
containers) and place them on the covered work surface before handling begins.

e Ensure an approved hazardous waste container is readily accessible within the containment

area.
Step 2: Weighing the Compound (Solid Form)
» Don all required PPE as specified in the table above.

o Carefully open the container with the 2,6-Diaminopurine arabinoside powder inside the
chemical fume hood or other containment device.

o Use a dedicated spatula to carefully transfer the desired amount of powder to a weigh boat.
Avoid any actions that could generate dust, such as tapping or scraping vigorously.

e Once weighing is complete, securely close the primary container.

o Wipe the exterior of the primary container with a disposable wipe dampened with 70%
ethanol and dispose of the wipe in the hazardous waste container.

Step 3: Preparing a Solution
» To dissolve the powder, add the solvent to the vessel containing the weighed compound.

o Direct the stream of solvent down the inner wall of the vessel to minimize aerosol generation.

[2]

o Gently swirl the vessel to dissolve the compound. Do not shake or sonicate, as these actions
can create aerosols.[2]

e Once dissolved, the solution can be used for your experiment.

Step 4: Post-Handling Decontamination and Doffing PPE
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» Wipe down all surfaces and equipment within the fume hood with an appropriate cleaning
agent, followed by 70% ethanol. Dispose of all cleaning materials as hazardous waste.

» Remove PPE in the following order to prevent re-contamination:

o

Remove outer gloves and dispose of them as hazardous waste.

[¢]

Remove the face shield and gown.

[¢]

Remove inner gloves and dispose of them.

[e]

Remove respirator.

e Wash hands thoroughly with soap and water immediately after removing all PPE.

Operational and Disposal Plan

Proper segregation and disposal of waste are crucial to prevent environmental contamination
and ensure regulatory compliance.

Waste Segregation and Collection

» Solid Waste: Collect all contaminated solid materials, including gloves, disposable gowns,
shoe covers, weigh boats, and absorbent pads, in a dedicated, clearly labeled hazardous
waste container.[1] This container should be lined with a heavy-duty plastic bag.

» Liquid Waste: Collect all solutions containing 2,6-Diaminopurine arabinoside in a separate,
leak-proof, and compatible liquid hazardous waste container. Do not mix with incompatible
waste streams.

o Sharps Waste: Any needles or syringes used to transfer solutions must be disposed of in a
designated sharps container.

Container Management and Disposal

» Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name ("2,6-Diaminopurine arabinoside"), and the start date of
accumulation.
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o Storage: Store sealed waste containers in a designated and secure Satellite Accumulation
Area within the laboratory until they are collected by Environmental Health and Safety (EHS)
personnel.

o Empty Containers: The original chemical container is also considered hazardous waste. It
must be triple-rinsed with a suitable solvent. Collect all three rinses as liquid hazardous
waste. After rinsing, deface the original label and dispose of the container according to your
institution's guidelines.

Emergency Procedures

o Spill: In the event of a spill, evacuate the immediate area. The spill should only be cleaned
by trained personnel wearing full PPE, including respiratory protection. Cover the spill with
absorbent pads, gently apply a deactivating solution if available (or 2% sodium hypochlorite),
and allow for a 30-minute contact time before collecting all materials for hazardous waste
disposal.[2]

e Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open.

o Inhalation: Move the person to fresh air.

o Ingestion: Rinse mouth with water. Seek immediate medical attention for all exposure
incidents.

Workflow for Safe Handling of 2,6-Diaminopurine
Arabinoside
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Caption: Workflow for the safe handling of potent compounds like 2,6-Diaminopurine
arabinoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. benchchem.com [benchchem.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b148247?utm_src=pdf-body-img
https://www.benchchem.com/product/b148247?utm_src=pdf-body
https://www.benchchem.com/product/b148247?utm_src=pdf-body
https://www.benchchem.com/product/b148247?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_L_Acosamine_Nucleoside.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 2. benchchem.com [benchchem.com]
e 3. creod.on.ca [creod.on.ca]

 To cite this document: BenchChem. [Personal protective equipment for handling 2,6-
Diaminopurine arabinoside]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148247#personal-protective-equipment-for-handling-
2-6-diaminopurine-arabinoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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